1-(3-aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
Overview
Description
1-(3-aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one, also known as 3-amino-1-pyrrolidin-2-one or 3-APA, is a synthetic compound that has been used in scientific research since the early 1990s. It is a derivative of the naturally occurring amino acid glycine, and has been used to study the structure and function of proteins and other biological molecules. 3-APA is an important tool for understanding the biochemical and physiological processes of the human body, and has been used in a wide variety of laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Transformations
- Electrooptic Film Fabrication : Research on dibranched, heterocyclic "push-pull" chromophores, which share structural motifs with the compound , underscores the significance of molecular architecture and film growth methods on the microstructure and optical/electrooptic responses of thin films. This has implications for the development of materials with tailored electrooptic properties (Facchetti et al., 2006).
- Intermediates for Chemical Transformation : The synthesis of 1-aroylmethylpyrroles as intermediates demonstrates the potential of these structures in further chemical transformations, offering a pathway to diverse organic compounds (Karousis, Koriatopoulou, & Varvounis, 2008).
- Cyclization/Nucleophilic Substitution : The efficient synthesis of polysubstituted pyrrolin-4-ones from readily available precursors via gold(I)-catalyzed cyclization/nucleophilic substitution highlights innovative approaches to accessing complex heterocyclic structures (Miaskiewicz, Weibel, Pale, & Blanc, 2016).
Molecular Diversity and Complexation
- Molecular Diversity : The one-pot three-component reaction involving α-amino acids and other reactants to afford functionalized heterocycles demonstrates the versatility of pyrrole-based compounds in synthesizing diverse molecular structures with potential biological activity (Chen, Sun, Xie, & Yan, 2016).
- Complexation to Metals : Studies on the complexation of ligands, which share functional groups with the target compound, to metals such as cadmium, showcase the potential of such molecules in forming coordination compounds with applications in catalysis and material science (Hakimi, Mardani, Moeini, Schuh, & Mohr, 2013).
properties
IUPAC Name |
1-(3-aminopyrrolidin-1-yl)-2-pyrrol-1-ylethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O/c11-9-3-6-13(7-9)10(14)8-12-4-1-2-5-12/h1-2,4-5,9H,3,6-8,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVKMTLHBBKUHCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)C(=O)CN2C=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.